1-(2-dimethylamino-ethyl)-1H-indazol-5-ylamine
Cat. No. B8368502
M. Wt: 204.27 g/mol
InChI Key: INAHSCBCAIBVST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]([CH2:3][CH2:4][n:5]1[n:6][cH:7][c:8]2[cH:9][c:10]([N+:14]([O-:15])=[O:16])[cH:11][cH:12][c:13]12)[CH3:17].[CH3:21][CH2:22][OH:23].[Cl-:18].[Fe:20].[NH4+:19].[OH2:24]>>[CH3:1][N:2]([CH2:3][CH2:4][n:5]1[n:6][cH:7][c:8]2[cH:9][c:10]([NH2:14])[cH:11][cH:12][c:13]12)[CH3:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)CCn1ncc2cc([N+](=O)[O-])ccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C)CCn1ncc2cc(N)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
